Cas no 2171802-94-9 (5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2171802-94-9
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5817809
• PubChem ID: 165539876
• Update Time: 2025-05-24

5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2171802-94-9
• EN300-1593028

• Inchi： 1S/C12H19N3O3/c1-3-9(7-18-2)15-11(8-5-4-6-8)10(12(16)17)13-14-15/h8-9H,3-7H2,1-2H3,(H,16,17)
• InChI Key： ARQYHMYECLSLLX-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)N1C(=C(C(=O)O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

5-Cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171802-94-9) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazole carboxylic acids, which are known for their diverse applications in drug discovery and material science. The structure of this molecule is characterized by a triazole ring system, a cyclobutyl group, and a methoxybutanoyl substituent, making it a unique candidate for exploring novel chemical reactions and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid through multi-component reactions and click chemistry approaches. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for downstream applications. The integration of cyclobutane rings into organic molecules has gained attention due to their ability to induce strain-induced reactivity, which can be exploited in designing bioactive compounds.

In terms of biological activity, 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of kinase enzymes, which are crucial targets in cancer therapy. The triazole ring system is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability, which are essential for drug candidates.

The methoxybutanoyl group attached to the triazole ring contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets. This feature makes it a valuable lead compound for developing drugs targeting chronic diseases such as inflammation and neurodegenerative disorders. Furthermore, the presence of a cyclobutyl group introduces steric hindrance, which can modulate the molecule's binding affinity to specific protein pockets.

From an environmental perspective, the synthesis and application of 5-cyclobutyl-1-(1-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid must adhere to green chemistry principles to minimize ecological impact. Researchers are exploring catalytic processes and recyclable solvents to reduce waste generation during its production. Additionally, understanding the degradation pathways of this compound in natural environments is critical for assessing its long-term environmental safety.

In conclusion, 5-cyclobutyl-1-(1-methoxybutan-2-yli)-lH-l,l,l-triazol-l-carboxylic acid (CAS No. 2l7l80l-l94-l) represents a cutting-edge molecule with vast potential in drug development and material science. Its unique structure and versatile functional groups make it an attractive candidate for further research and commercial applications.